Cas no 1430752-82-1 (4-iodo-5-methyl-1H-pyrrole-2-carbonitrile)

• Product Name: 4-iodo-5-methyl-1H-pyrrole-2-carbonitrile
• CAS No: 1430752-82-1
• MF: C₆H₅IN₂
• MW: 232.021773099899
• CID: 2135438
• Update Time: 2023-11-19

4-iodo-5-methyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-iodo-5-methyl-1H-Pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile, 4-iodo-5-methyl-
• BVFGJKUNQGKUFC-UHFFFAOYSA-N
• CID 89498529
• 4-iodo-5-methyl-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C6H5IN2/c1-4-6(7)2-5(3-8)9-4/h2,9H,1H3
• InChI Key： BVFGJKUNQGKUFC-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 39.6

Experimental Properties

• Density: 2.01±0.1 g/cm3(Predicted)
• Boiling Point: 334.9±42.0 °C(Predicted)
• pka: 13.40±0.50(Predicted)